Cas no 10359-20-3 (1,1,1-Ethanetricarbonitrile)
1,1,1-Ethanetricarbonitrile structure
Product Name:1,1,1-Ethanetricarbonitrile
1,1,1-Ethanetricarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-Ethanetricarbonitrile
- ethane-1,1,1-tricarbonitrile
- 1,1,1-Tricyanoethane
- SCHEMBL14394409
- DTXSID00145925
- 10359-20-3
-
- Inchi: 1S/C5H3N3/c1-5(2-6,3-7)4-8/h1H3
- InChI Key: VWUGKRZGPYWAPN-UHFFFAOYSA-N
- SMILES: N#CC(C#N)(C#N)C
Computed Properties
- Exact Mass: 105.03279
- Monoisotopic Mass: 105.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- Density: 1.151
- Boiling Point: 221.2°Cat760mmHg
- Flash Point: 99.9°C
- Refractive Index: 1.458
- PSA: 71.37
- LogP: 0.56344
1,1,1-Ethanetricarbonitrile Related Literature
-
1. Carbon–carbon bond cleavage via oxidative addition: reaction of tetrakis(triphenylphosphine)platinum(0) with 1,1,1-tricyanoethaneJohn L. Burmeister,Leonard M. Edwards J. Chem. Soc. A 1971 1663
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